Cas no 1251095-65-4 (5-chloro-N-cyclobutyl-2-methoxyaniline)

• Product Name: 5-chloro-N-cyclobutyl-2-methoxyaniline
• CAS No: 1251095-65-4
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5158165
• PubChem ID: 61778886
• Update Time: 2026-03-04

5-chloro-N-cyclobutyl-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-cyclobutyl-2-methoxyaniline
• Benzenamine, 5-chloro-N-cyclobutyl-2-methoxy-

• Inchi： 1S/C11H14ClNO/c1-14-11-6-5-8(12)7-10(11)13-9-3-2-4-9/h5-7,9,13H,2-4H2,1H3
• InChI Key： RFEHGVOGVGHMQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC1CCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3

Additional information on 5-chloro-N-cyclobutyl-2-methoxyaniline

5-Chloro-N-Cyclobutyl-2-Methoxyaniline: A Comprehensive Overview

5-Chloro-N-Cyclobutyl-2-Methoxyaniline (CAS No. 1251095-65-4) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and application. This compound belongs to the class of anilines, which are aromatic amines with a benzene ring substituted by an amino group (-NH2). The presence of a chloro group at the 5-position, a methoxy group at the 2-position, and a cyclobutyl substituent on the amino nitrogen makes this compound highly functional and suitable for diverse chemical reactions.

The chemical structure of 5-chloro-N-cyclobutyl-2-methoxyaniline is characterized by its benzene ring with three substituents: chlorine at position 5, methoxy (-OCH3) at position 2, and an amino group attached to a cyclobutane ring at position para to the methoxy group. This arrangement imparts specific electronic and steric properties to the molecule, influencing its reactivity and biological activity. Recent studies have highlighted the importance of such structural features in drug design and material science.

Synthesis and Properties: The synthesis of 5-chloro-N-cyclobutyl-2-methoxyaniline typically involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and cyclization processes. Researchers have explored various methodologies to optimize the yield and purity of this compound, often employing catalytic systems or microwave-assisted techniques to enhance reaction efficiency.

Applications in Drug Discovery: One of the most promising applications of 5-chloro-N-cyclobutyl-2-methoxyaniline lies in its potential as a lead compound in drug discovery. The molecule's ability to interact with biological targets such as enzymes and receptors has been extensively studied. Recent findings suggest that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further development in anti-cancer therapies.

Material Science: Beyond pharmacology, 5-chloro-N-cyclobutyl-2-methoxyaniline has shown potential in material science applications. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors (TFTs). Researchers have reported that incorporating this compound into polymer blends can significantly improve charge transport properties.

Toxicological Studies: Understanding the safety profile of 5-chloro-N-cyclobutyl-2-methoxyaniline is crucial for its application in both therapeutic and industrial contexts. Recent toxicological studies have focused on assessing its acute and chronic toxicity profiles using in vitro models and animal studies. Preliminary results indicate that while the compound exhibits low acute toxicity, long-term exposure studies are required to fully evaluate its safety.

Future Directions: The continued exploration of 5-chloro-N-cyclobutyl-2-methoxyaniline's properties is expected to unlock new avenues for its application. Ongoing research aims to optimize its synthesis pathways, enhance its bioavailability for therapeutic use, and explore its role in advanced materials such as conductive polymers and photovoltaic devices.

In conclusion, 5-chloro-N-cyclobutyl-2-methoxyaniline (CAS No. 1251095-65-4) stands as a testament to the versatility of organic compounds in modern science. Its unique chemical structure, coupled with emerging research findings, positions it as a valuable asset across multiple disciplines.